Cas no 148043-70-3 (5,5,6,6,6-pentafluorohexanoic acid)

5,5,6,6,6-Pentafluorohexanoic acid is a fluorinated carboxylic acid with the molecular formula C6H5F5O2. This compound features a pentafluorohexyl group, which imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs. The strong electron-withdrawing effect of the fluorine atoms increases the acidity of the carboxyl group, making it useful in applications requiring a highly reactive carboxylic acid derivative. Its fluorinated chain also contributes to improved thermal and chemical stability, making it suitable for use in pharmaceuticals, agrochemicals, and specialty materials. The compound is particularly valuable in the synthesis of fluorinated intermediates for drug development, where its properties can enhance bioavailability and resistance to enzymatic degradation.
5,5,6,6,6-pentafluorohexanoic acid structure
148043-70-3 structure
Product Name:5,5,6,6,6-pentafluorohexanoic acid
CAS No:148043-70-3
MF:C6H7F5O2
MW:206.110599756241
MDL:MFCD04972954
CID:100589
PubChem ID:12017059
Update Time:2025-07-02

5,5,6,6,6-pentafluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,5,5,6,6,6-pentafluoro-
    • 5,5,6,6,6-pentafluorohexanoic acid
    • 5,5,6,6,6-PENTAFLUOROHEXANE ACID
    • Hexanoic acid,5,5,6,6,6-pentafluoro
    • RARECHEM AL BO 1062
    • SCHEMBL865736
    • AKOS016015618
    • DTXSID50475885
    • EN300-25989854
    • Hexanoic acid, 5,5,6,6,6-pentafluoro-
    • 148043-70-3
    • MFCD04972954
    • MDL： MFCD04972954
    • Inchi： 1S/C6H7F5O2/c7-5(8,6(9,10)11)3-1-2-4(12)13/h1-3H2,(H,12,13)
    • InChI Key： VQNQZVLVFCPHTP-UHFFFAOYSA-N
    • SMILES： FC(C(F)(F)F)(CCCC(=O)O)F

Computed Properties

  • Exact Mass: 206.03700
  • Monoisotopic Mass: 206.03662027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 180.6±35.0 °C at 760 mmHg
  • Flash Point: 63.1±25.9 °C
  • Refractive Index: 1.349
  • PSA: 37.30000
  • LogP: 2.43890
  • Vapor Pressure: 0.4±0.7 mmHg at 25°C

5,5,6,6,6-pentafluorohexanoic acid Security Information

5,5,6,6,6-pentafluorohexanoic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

5,5,6,6,6-pentafluorohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D622869-25g
5,5,6,6,6-Pentafluorohexanoic acid
 148043-70-3 95%
25g
 $1480 2024-08-03
eNovation Chemicals LLC
D622869-50g
5,5,6,6,6-Pentafluorohexanoic acid
 148043-70-3 95%
50g
 $2580 2024-08-03
Enamine
EN300-25989854-1g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
1g
 $609.0 2023-09-14
Enamine
EN300-25989854-5g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
5g
 $612.0 2023-09-14
Enamine
EN300-25989854-10g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
10g
 $613.0 2023-09-14
Enamine
EN300-25989854-0.05g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
0.05g
 $142.0 2024-06-18
Enamine
EN300-25989854-0.1g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
0.1g
 $211.0 2024-06-18
Enamine
EN300-25989854-0.25g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
0.25g
 $301.0 2024-06-18
Enamine
EN300-25989854-0.5g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
0.5g
 $475.0 2024-06-18
Enamine
EN300-25989854-1.0g
5,5,6,6,6-pentafluorohexanoic acid
 148043-70-3 95%
1.0g
 $609.0 2024-06-18

5,5,6,6,6-pentafluorohexanoic acid Related Literature

Related Categories

148043-70-3 (5,5,6,6,6-pentafluorohexanoic acid) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.